Cas no 286367-59-7 (Ethanedioic-13C2 acid,dihydrate (9CI))

Ethanedioic-13C2 acid,dihydrate (9CI) Properties

Names and Identifiers

• Ethanedioic-13C2 acid,dihydrate (9CI)
• (13C2)ethanedioic acid dihydrate

• InChIKey： GEVPUGOOGXGPIO-BQTCFENJSA-N
• Inchi： InChI=1S/C2H2O4.2H2O/c3-1(4)2(5)6;;/h(H,3,4)(H,5,6);2*1H2/i1+1,2+1;;
• SMILES： O.O.O[13C]([13C](=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Heavy Atom Count: 8
• Complexity: 71.5
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• Melting Point: 101-102 °C(lit.)
• Color/Form: Solids.
• Solubility: Not determined.